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Compound of Interest

Compound Name: (R)-4-Fluorophenylglycine

Cat. No.: B152275 Get Quote

Essential Safety Protocols for Handling (R)-4-
Fluorophenylglycine
For researchers, scientists, and drug development professionals, the safe handling of chemical

compounds is paramount. This guide provides immediate, essential safety and logistical

information for (R)-4-Fluorophenylglycine, a key building block in pharmaceutical synthesis.

Adherence to these operational and disposal plans is critical for ensuring a safe laboratory

environment and minimizing exposure risks.

Hazard Identification and Classification
(R)-4-Fluorophenylglycine presents several hazards that necessitate careful handling and the

use of appropriate personal protective equipment. The primary risks associated with this

compound are irritation to the skin, eyes, and respiratory system, and it is harmful if ingested.

[1][2]
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Hazard Classification GHS Hazard Statement
Precautionary Statement
Codes

Acute Toxicity, Oral (Category

4)
H302: Harmful if swallowed

P264, P270, P301+P310,

P501

Skin Irritation (Category 2) H315: Causes skin irritation
P264, P280, P302+P352,

P332+P317, P362+P364

Eye Irritation (Category 2A)
H319: Causes serious eye

irritation

P264, P280,

P305+P351+P338

Specific Target Organ Toxicity

— Single Exposure (Category

3), Respiratory System

H335: May cause respiratory

irritation

P261, P271, P304+P340,

P319, P403+P233, P405

Personal Protective Equipment (PPE)
A thorough risk assessment of any procedure involving (R)-4-Fluorophenylglycine is

mandatory to ensure the selection of appropriate PPE.[3] The following table summarizes the

required equipment for safe handling.
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PPE Category Item
Specifications and
Recommendations

Eye and Face Protection Safety Goggles or Face Shield

Safety glasses with side-

shields conforming to EN166

or NIOSH standards are

required at all times.[1] A face

shield should be worn over

safety glasses for procedures

with a high risk of splashes or

aerosol generation.[3]

Skin Protection Disposable Nitrile Gloves

Chemical-impermeable gloves

are mandatory.[4] Double-

gloving with nitrile gloves is

recommended to minimize the

risk of exposure.[3] Gloves

must be inspected before use

and changed immediately if

contaminated.[1][3]

Lab Coat or Gown

A disposable, long-sleeved

gown or a dedicated lab coat is

required to protect personal

clothing from contamination.[3]

Shoe Covers

Disposable shoe covers

should be worn in areas where

the compound is handled to

prevent tracking contaminants.

[3]

Respiratory Protection N95 Respirator or Higher All handling, especially of the

solid powder, must occur in a

well-ventilated area, preferably

a certified chemical fume hood.

[2][4] For weighing or

operations that may generate

dust, a properly fit-tested N95
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respirator is the minimum

requirement.[1][3]

Experimental Protocols
Proper technique in putting on (donning) and taking off (doffing) PPE is crucial to prevent

cross-contamination.

Protocol 1: PPE Donning and Doffing Sequence

Donning Sequence (Putting On):

Gown/Lab Coat: Put on the disposable gown or lab coat, ensuring it is securely fastened.

Respirator: If required, perform a fit-check for your N95 respirator.

Eye Protection: Put on safety goggles or a face shield.

Gloves: Don the first pair of nitrile gloves. Pull the cuffs over the sleeves of the gown. Don a

second pair of gloves over the first.

Doffing Sequence (Taking Off) - to be performed in a designated area:

Outer Gloves: Remove the outer pair of gloves using a proper removal technique (without

touching the glove's outer surface) to avoid skin contact.[1] Dispose of them in the

designated hazardous waste container.

Gown/Lab Coat: Untie and remove the gown, folding the contaminated exterior inward.

Dispose of it appropriately.

Eye Protection: Remove safety goggles or face shield from the back to the front.

Inner Gloves: Remove the inner pair of gloves.

Hand Hygiene: Immediately and thoroughly wash hands with soap and water.

Operational and Disposal Plans
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Safe Handling and Operational Plan:

Engineering Controls: All work with (R)-4-Fluorophenylglycine powder must be conducted

in a certified chemical fume hood to ensure adequate ventilation and prevent inhalation of

dust.[1][4]

Storage: Store the compound in a well-ventilated, locked-up place with the container tightly

closed.[2][4]

Procedures:

Avoid the formation and inhalation of dust.[1][4]

Do not eat, drink, or smoke in the handling area.[2]

Wash hands thoroughly after handling the compound and before breaks.[1][2][4]

Take off any contaminated clothing and wash it before reuse.[2][4]

Emergency Spill Response:

In the event of a spill, evacuate non-essential personnel and ensure the area is well-ventilated.

[1][4] Wearing the appropriate PPE, contain and clean up the spill. Small spills can be swept

up, avoiding dust creation, and placed into a suitable, closed container for disposal.[1]
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Workflow for managing a chemical spill of (R)-4-Fluorophenylglycine

Spill Occurs

Assess Spill
(Size & Location)

Evacuate Immediate Area
Alert Others

Don Appropriate PPE
(Double Gloves, Respirator, Goggles, Gown)

Contain Spill
(Use spill socks or absorbent pads)

Clean Up Spill
(Sweep solid material carefully)

Decontaminate Area
(Wipe with appropriate solvent)

Package Waste
(Seal in labeled, closed container)

Dispose of Hazardous Waste
(Follow institutional guidelines)

Report Incident
(To Lab Supervisor / EHS)

End

Click to download full resolution via product page

Caption: Workflow for managing a chemical spill of (R)-4-Fluorophenylglycine.
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Disposal Plan:

Chemical Waste: All surplus (R)-4-Fluorophenylglycine and spill cleanup materials must be

treated as hazardous waste.[3] These materials should be disposed of through a licensed

professional waste disposal service or a chemical incinerator equipped with an afterburner

and scrubber.[1][5] Do not let the product enter drains.[1]

Contaminated Packaging and PPE: Dispose of contaminated packaging and all used

disposable PPE (gloves, gowns, shoe covers) as unused product in a sealed, labeled

hazardous waste container.[1][3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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